Cas no 120519-47-3 (Octadecane-1-sulfonic acid)

• Product Name: Octadecane-1-sulfonic acid
• CAS No: 120519-47-3
• MF: C₁₈H₃₈O₃S
• MW: 334.557525157928
• CID: 234507
• PubChem ID: 83799
• Update Time: 2025-04-19

Octadecane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Octadecane-1-sulfonic acid
• Octadecylsulfonsaure
• 6140-87-0
• DTXSID1073361
• 1-Octadecanesulfonic acid
• 120519-47-3
• SCHEMBL199732

• Inchi： 1S/C18H38O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(19,20)21/h2-18H2,1H3,(H,19,20,21)
• InChI Key： CACRRXGTWZXOAU-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 334.25434
• Monoisotopic Mass: 334.254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 7.9

Experimental Properties

• Density: 0.972
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.468
• PSA: 54.37